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Compound of Interest

Compound Name: 1,3-Diazepane-2-thione

Cat. No.: B148885

Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available information regarding the properties
and hazards of 1,3-Diazepane-2-thione, identified by CAS number 5700-04-9. It is important to
note that publicly available information on the biological activity, detailed experimental
protocols, and associated signaling pathways for this specific compound is limited.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of 1,3-Diazepane-2-thione are
summarized in the table below. This data is essential for handling, storage, and theoretical
modeling of the compound.
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Property Value Reference
CAS Number 5700-04-9 [1]
Molecular Formula CsH10N2S [1]
Molecular Weight 130.21 g/mol [1]
IUPAC Name 1,3-diazepane-2-thione [1]
hexahydro-2H-1,3-diazepine-
Synonyms ) [1]
2-thione

) Not specified in available
Physical Appearance
results

Not specified in available

Melting Point
results
. ) Not specified in available
Boiling Point
results
N Not specified in available
Solubility

results

Hazard Identification and Safety

Understanding the potential hazards is critical for the safe handling and use of any chemical
substance. The following table outlines the known hazard classifications for 1,3-Diazepane-2-
thione according to the Globally Harmonized System (GHS).
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Hazard Class

GHS Classification

Precautionary
Statements

Reference

Acute Toxicity, Oral

Warning: Harmful if

swallowed

P264, P270,
P301+P317, P330,
P501

[1]

Skin

Corrosion/Irritation

Warning: Causes skin

irritation

P264, P280,
P302+P352, P321,
P332+P317,
P362+P364

[1]

Serious Eye

Damage/Eye Irritation

Warning: Causes

serious eye irritation

P264+P265, P280,
P305+P351+P338,
P319, P337+P317

[1]

Respiratory

Sensitization

Not specified in

available results

Carcinogenicity

Not specified in

available results

General Handling Precautions: Standard laboratory safety protocols should be followed when

handling 1,3-Diazepane-2-thione. This includes the use of personal protective equipment

(PPE) such as gloves, safety glasses, and a lab coat. Work should be conducted in a well-

ventilated area.

Biological Activity and Signaling Pathways

A comprehensive search of publicly available scientific literature and databases did not yield

specific information on the biological activity, mechanism of action, or any associated signaling

pathways for 1,3-Diazepane-2-thione. The compound is listed as an upstream and

downstream product in some chemical synthesis pathways, indicating its use as a chemical

intermediate.[2] However, its role in biological systems or as a potential therapeutic agent has

not been documented in the provided search results.

Experimental Protocols
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Due to the lack of published research on the biological effects of 1,3-Diazepane-2-thione, no
detailed experimental protocols for its use in biological assays or studies are available.

Conclusion

1,3-Diazepane-2-thione (CAS 5700-04-9) is a chemical compound for which basic chemical
and hazard information is available. However, there is a significant gap in the scientific
literature regarding its biological properties. For researchers and drug development
professionals, this compound represents a largely unexplored chemical entity. Any investigation
into its potential biological effects would require foundational in vitro and in vivo screening
studies to first establish any activity.

It is crucial to distinguish CAS 5700-04-9 from other compounds that may have appeared in
unrelated search results. For instance, 4'-Methoxyacetophenone (CAS 100-06-1) is a well-
characterized compound with known applications in the fragrance and pharmaceutical
industries, but it is chemically distinct from 1,3-Diazepane-2-thione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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